Cas no 53066-73-2 (p-Methylmercaptophenylglyoxal Hydrate)

• Product Name: p-Methylmercaptophenylglyoxal Hydrate
• CAS No: 53066-73-2
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 376588
• PubChem ID: 45036870
• Update Time: 2025-04-19

p-Methylmercaptophenylglyoxal Hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methylthio)phenyl)-2-oxoacetaldehyde hydrate
• 4-METHYLTHIOPHENYLGLYOXAL HYDRATE
• Ethanone,2,2-dihydroxy-1-[4-(methylthio)phenyl]-
• 2,2-dihydroxy-1-(4-(methylthio)phenyl)-ethanon
• 2,2-dihydroxy-1-(4-(methylthio)phenyl)ethanone
• 4-Methylthiophenylglyoxal
• 4-Methylthiophenyl-glyoxal-hydrat
• Ethanone,2,2-dihydroxy-1-(4-(methylthio)phenyl)
• FT-0729368
• A829382
• AKOS006291294
• 2-(4-methylsulfanylphenyl)-2-oxoacetaldehyde;hydrate
• AB48690
• 2-(4-(Methylthio)phenyl)-2-oxoacetaldehydehydrate
• N-a-Fmoc-N-?-Z-L-2,3-diaminopropionicacid
• 53066-73-2
• p-Methylmercaptophenylglyoxal Hydrate

• Inchi： 1S/C9H8O2S.H2O/c1-12-8-4-2-7(3-5-8)9(11)6-10;/h2-6H,1H3;1H2
• InChI Key： WKXASWCTJZBFOG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C=O)=O)=CC=1.O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8

Experimental Properties

• Density: 1.35
• Boiling Point: 358.2°Cat760mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.628
• PSA: 82.83000
• LogP: 0.90190